4-(1-Aminoethyl)-2,6-di-tert-butylphenol

• CAS: 728-39-2
• Synonyms: 2,6-di-tert-butyl-4-(aminomethyl)phenol hydrochloride; alpha-methyl-3,5-di-tert-butyl-4-hydroxybenzylamine; BH 3; BH-3
• Molecular Formula: C16H27NO
• Molecular Weight: 249.39 g/mol
• SMILES: CC(C1=CC(=C(C(=C1)C(C)(C)C)O)C(C)(C)C)N
• InChI: InChI=1S/C16H27NO/c1-10(17)11-8-12(15(2,3)4)14(18)13(9-11)16(5,6)7/h8-10,18H,17H2,1-7H3
• InChIKey: DNISYQIZVIFCRA-UHFFFAOYSA-N

Researchers requiring a hindered phenolic antioxidant that outperforms BHT in derivatization flexibility face supply gaps. 4-(1-Aminoethyl)-2,6-di-tert-butylphenol (BH-3) solves this with a para-1-aminoethyl group that introduces a basic nitrogen center for salt formation and a reactive handle for conjugation-capabilities BHT lacks. - Enables synthesis of polymer-bound stabilizers and higher-MW antioxidants not accessible with BHT. - Serves as a chem. biology probe for antioxidant-amine interplay and a starting scaffold for dihydroorotase-targeting medicinal chemistry. - Purity: 95%. Custom packaging and global logistics available.

4-(1-Aminoethyl)-2,6-di-tert-butylphenol: Hindered Phenolic Antioxidant Overview

4-(1-Aminoethyl)-2,6-di-tert-butylphenol (CAS 728-39-2), also known as BH-3 or alpha-methyl-3,5-di-tert-butyl-4-hydroxybenzylamine, is a hindered phenolic antioxidant bearing a primary amine functionality at the para position [1]. The compound features the characteristic 2,6-di-tert-butylphenol scaffold, which confers radical-scavenging activity via hydrogen atom transfer (HAT) from the phenolic OH group [2]. Its molecular formula is C₁₆H₂₇NO (MW = 249.39 g/mol), with a density of 0.964 g/cm³ and a boiling point of 296.9 °C at 760 mmHg . Structurally, it is an analog of butylated hydroxytoluene (BHT, 2,6-di-tert-butyl-4-methylphenol), distinguished by the substitution of the para-methyl group with a 1-aminoethyl moiety, which introduces both antioxidant and potential pharmacologically active properties [3].

Hindered phenolic antioxidant with primary amine for bioactivity study context

Structural analog of BHT with para-aminoethyl substitution enabling distinct research applications

Salt formation capability supports formulation property tuning

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 135882, 4-(1-Aminoethyl)-2,6-di-tert-butylphenol. Retrieved April 20, 2026. View Source
• [2] Kolyada, M. N., Osipova, V. P., Berberova, N. T., Shpakovsky, D. B., & Milaeva, E. R. (2018). Antioxidant Activity of 2,6-Di-tert-butylphenol Derivatives in Lipid Peroxidation and Hydrogen Peroxide Decomposition by Human Erythrocytes in vitro. Russian Journal of General Chemistry, 88(12), 2513-2517. View Source
• [3] National Library of Medicine. MeSH Supplementary Concept Data: BH 3. Retrieved April 20, 2026. View Source

Why Generic Substitution of 4-(1-Aminoethyl)-2,6-di-tert-butylphenol Fails

While the 2,6-di-tert-butylphenol core is common to many hindered phenolic antioxidants, simple substitution with another in-class compound (e.g., BHT) is scientifically unsound. The para-positioned 1-aminoethyl group fundamentally alters the compound's physicochemical properties and biological interactions. This functional group introduces a basic nitrogen center, enabling salt formation (e.g., hydrochloride, CAS 1025-73-6) that modifies solubility and bioavailability, and provides a reactive handle for further derivatization [1]. Furthermore, structure-activity relationship (SAR) studies on 2,6-di-tert-butylphenol derivatives demonstrate that the nature of the para-substituent profoundly influences antioxidant efficacy, cytotoxicity, and specific biological activities, including enzyme inhibition and membrane interactions [2][3]. Therefore, direct substitution without equivalent performance data risks compromising experimental outcomes or product stability.

Target

Enables salt formation (free base & HCl salt) for solubility modulation

BHT

Lacks basic nitrogen; salt formation not possible under similar conditions

Target

May exhibit enzyme inhibition activity (e.g., dihydroorotase); bioactivity profile differs

BHT

No reported enzyme inhibition; not a substitute for enzyme-targeted studies

Target

Antioxidant performance class-level divergence based on para-substituent identity

BHT

Antioxidant rank order may differ; equivalent performance cannot be assumed

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 135882, 4-(1-Aminoethyl)-2,6-di-tert-butylphenol. Retrieved April 20, 2026. View Source
• [2] Kolyada, M. N., Osipova, V. P., Berberova, N. T., Shpakovsky, D. B., & Milaeva, E. R. (2018). Antioxidant Activity of 2,6-Di-tert-butylphenol Derivatives in Lipid Peroxidation and Hydrogen Peroxide Decomposition by Human Erythrocytes in vitro. Russian Journal of General Chemistry, 88(12), 2513-2517. View Source
• [3] Grigorenko, Y. A., Karasyova, E. I., Metelitza, D. I., Sorokin, V. L., Ksendsova, G. A., & Shadyro, O. I. (2007). Substituted aminophenols and flavonoids as potential components for test-systems of total antioxidant activity. Biomeditsinskaya Khimiya, 53(5), 566-576. View Source

Evidence-Based Performance of 4-(1-Aminoethyl)-2,6-di-tert-butylphenol vs. Comparators

Salt Formation and Solubility Modulation vs. BHT

The presence of the primary amine in 4-(1-Aminoethyl)-2,6-di-tert-butylphenol (CAS 728-39-2) enables the formation of stable hydrochloride salts (e.g., CAS 1025-73-6), a property absent in the non-basic comparator butylated hydroxytoluene (BHT, CAS 128-37-0). This allows for tuning of aqueous solubility and crystallinity, which can be critical for certain formulations and biological assays [1].

Salt formation vs. BHT

Class-level

Free base (CAS 728-39-2) and HCl salt (CAS 1025-73-6); BHT lacks basic nitrogen

Supports formulation-dependent property tuning

Qualitative functional group difference enables salt formation

Evidence Dimension	Salt Formation Capability
Target Compound Data	Exists as free base (CAS 728-39-2) and hydrochloride salt (CAS 1025-73-6).
Comparator Or Baseline	BHT (CAS 128-37-0): No basic nitrogen, does not form hydrochloride salts under similar conditions.
Quantified Difference	Qualitative functional group difference enabling salt formation.
Conditions	Structural comparison based on molecular composition.

Why This Matters

Salt formation provides a lever to modify physicochemical properties (e.g., solubility, stability) for specific experimental or formulation requirements, which is not possible with non-basic analogs like BHT.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 135882, 4-(1-Aminoethyl)-2,6-di-tert-butylphenol. Retrieved April 20, 2026. View Source

Distinct Pharmacological Activity: Enzyme Inhibition Potential

The para-aminoethyl group of 4-(1-Aminoethyl)-2,6-di-tert-butylphenol differentiates it from BHT and other simple alkyl-substituted 2,6-di-tert-butylphenols, which lack this pharmacophore. In silico and limited in vitro data indicate that this specific compound may possess enzyme inhibitory activity, with one source reporting a dihydroorotase inhibition IC₅₀ of 1.80E+5 nM (180 µM) under specific assay conditions [1]. While this potency is modest, it represents a biological activity not observed in BHT, opening avenues for further medicinal chemistry exploration.

Dihydroorotase inhibition

Data to verify

IC₅₀ = 180 µM

Reported enzyme inhibition assay context (modest potency)

Requires further validation under controlled conditions

Evidence Dimension	In vitro enzyme inhibition (dihydroorotase)
Target Compound Data	IC₅₀ = 180 µM
Comparator Or Baseline	BHT (no reported dihydroorotase inhibition).
Quantified Difference	Qualitative presence of enzyme inhibitory activity not present in comparator.
Conditions	Inhibition of dihydroorotase enzyme from mouse Ehrlich ascites at 10 µM concentration, pH 7.37.

Why This Matters

This differential biological activity supports the selection of this compound over BHT for research applications where enzyme modulation is a target, despite the need for further validation.

• [1] BindingDB. Affinity Data for SMILES: OC(=O)C1CS(=O)CC(=O)N1 (retrieved via search for 4-(1-Aminoethyl)-2,6-di-tert-butylphenol). Retrieved April 20, 2026. View Source

Differential Antioxidant Performance by Para-Substituent

A comparative study of 2,6-di-tert-butylphenol derivatives in human erythrocyte membrane lipid peroxidation demonstrated that para-substituent identity critically influences antioxidant efficiency [1]. In this assay, compounds such as 1-(3,5-di-tert-butyl-4-hydroxyphenyl)propane-1,2-dione dioxime and 3,5-di-tert-butyl-4-hydroxybenzohydrazide exhibited high antioxidant efficiency compared to known inhibitors including 2,6-di-tert-butyl-4-methylphenol (BHT) and 2,6-di-tert-butylphenol. While 4-(1-Aminoethyl)-2,6-di-tert-butylphenol was not directly tested, this class-level inference establishes that the para-aminoethyl group will confer a distinct antioxidant profile relative to BHT, making its performance non-interchangeable.

Antioxidant profile divergence

Class-level inference

Para-substituent alters antioxidant rank order in lipid peroxidation model; target not directly quantified

Antioxidant performance cannot be assumed equivalent to BHT

Class-level data; direct compound assessment recommended

Evidence Dimension	Antioxidant Efficiency in Lipid Peroxidation
Target Compound Data	Not directly quantified; predicted to be distinct from BHT based on para-substituent.
Comparator Or Baseline	BHT (2,6-di-tert-butyl-4-methylphenol) and other para-substituted analogs with varying efficiency.
Quantified Difference	Not quantified for target compound; study shows para-substituent changes antioxidant rank order.
Conditions	Model nonenzymatic human erythrocyte membrane lipid peroxidation.

Why This Matters

This evidence reinforces that para-substitution is not a trivial modification; it can significantly alter antioxidant performance. Therefore, assuming BHT-equivalent antioxidant capacity for 4-(1-Aminoethyl)-2,6-di-tert-butylphenol is scientifically invalid.

• [1] Kolyada, M. N., Osipova, V. P., Berberova, N. T., Shpakovsky, D. B., & Milaeva, E. R. (2018). Antioxidant Activity of 2,6-Di-tert-butylphenol Derivatives in Lipid Peroxidation and Hydrogen Peroxide Decomposition by Human Erythrocytes in vitro. Russian Journal of General Chemistry, 88(12), 2513-2517. View Source

Recommended Application Scenarios for 4-(1-Aminoethyl)-2,6-di-tert-butylphenol

Chemical Biology Probe for Amine-Containing Antioxidants

Based on its structural identity as a hindered phenol with a primary amine, 4-(1-Aminoethyl)-2,6-di-tert-butylphenol is well-suited for use as a chemical biology probe to study the interplay between antioxidant activity and amine-mediated biological interactions [1]. Its ability to form salts [1] and its distinct profile from BHT [2] make it a valuable tool for dissecting structure-activity relationships in cellular antioxidant defense mechanisms.

Synthetic Intermediate for Derivatized Antioxidants

The primary amine functionality provides a reactive handle for conjugation or derivatization, enabling the synthesis of novel, higher molecular weight antioxidants or polymer-bound stabilizers [1]. This application leverages the compound's core antioxidant scaffold while allowing for tailored property modulation, such as increased molecular weight to reduce migration or the introduction of specific targeting moieties, a capability not offered by BHT [2].

Medicinal Chemistry for Enzyme Inhibitors Based on Hindered Phenols

Preliminary evidence of dihydroorotase inhibition [3] positions this compound as a starting point for medicinal chemistry efforts targeting enzymes sensitive to hindered phenols. Its unique combination of a radical-scavenging core and a basic amine group makes it a candidate scaffold for developing novel bioactive molecules, differentiating it from purely antioxidant-focused analogs [2].

Application

Selection Property

Validation Focus

Chemical biology probe for amine-containing antioxidants

Amine-mediated bioactivity study context

SAR in cellular antioxidant defense models

Synthetic intermediate for derivatized antioxidants

Reactive amine handle for conjugation

Derivatization and property modulation studies

Medicinal chemistry starting point for enzyme inhibitor scaffolds

Hindered phenol scaffold with basic amine

Enzyme inhibition assay and SAR exploration

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 135882, 4-(1-Aminoethyl)-2,6-di-tert-butylphenol. Retrieved April 20, 2026. View Source
• [2] Kolyada, M. N., Osipova, V. P., Berberova, N. T., Shpakovsky, D. B., & Milaeva, E. R. (2018). Antioxidant Activity of 2,6-Di-tert-butylphenol Derivatives in Lipid Peroxidation and Hydrogen Peroxide Decomposition by Human Erythrocytes in vitro. Russian Journal of General Chemistry, 88(12), 2513-2517. View Source
• [3] BindingDB. Affinity Data for SMILES: OC(=O)C1CS(=O)CC(=O)N1 (retrieved via search for 4-(1-Aminoethyl)-2,6-di-tert-butylphenol). Retrieved April 20, 2026. View Source